Cas no 110027-41-3 (Piperazine, 1-decyl-,hydrochloride (1:2))

• Product Name: Piperazine, 1-decyl-,hydrochloride (1:2)
• CAS No: 110027-41-3
• MF: C₁₄H₃₂Cl₂N₂
• MW: 299.323282241821
• CID: 216885
• PubChem ID: 3066328
• Update Time: 2025-11-01

Piperazine, 1-decyl-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-decyl-,hydrochloride (1:2)
• 1-decylpiperazine,dihydrochloride
• 1-Decyl-piperazin, Dihydrochlorid
• 1-decyl-piperazine, dihydrochloride
• AC1MIBK8
• LS-111438
• Piperazine, 1-decyl-, dihydrochloride
• DTXSID60149121
• 1-Decylpiperazine dihydrochloride
• 1-decylpiperazine;dihydrochloride
• 110027-41-3

• Inchi： 1S/C14H30N2.2ClH/c1-2-3-4-5-6-7-8-9-12-16-13-10-15-11-14-16;;/h15H,2-14H2,1H3;2*1H
• InChI Key： FRQPYZCSHYGKFH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCNCC1)CCCCCCCCCC

Computed Properties

• Exact Mass: 298.19456
• Monoisotopic Mass: 298.194254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Boiling Point: 304.5°Cat760mmHg
• Flash Point: 90.8°C
• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Piperazine, 1-decyl-,hydrochloride (1:2)

Comprehensive Overview of Piperazine, 1-decyl-,hydrochloride (1:2) (CAS No. 110027-41-3)

Piperazine, 1-decyl-,hydrochloride (1:2) is a specialized organic compound with the CAS registry number 110027-41-3. This chemical is part of the piperazine derivatives family, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a decyl chain attached to a piperazine ring, forming a hydrochloride salt in a 1:2 ratio. Its unique structure makes it a subject of interest for researchers exploring surfactant properties, bioactive molecules, and chemical synthesis.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug development. Piperazine, 1-decyl-,hydrochloride (1:2) is no exception, as it exhibits potential in modulating biological activity and enhancing solubility profiles of active pharmaceutical ingredients (APIs). Researchers are particularly intrigued by its amphiphilic nature, which allows it to interact with both hydrophilic and hydrophobic environments, making it valuable for drug delivery systems and nanotechnology applications.

The compound’s CAS No. 110027-41-3 is frequently searched in academic and industrial databases, reflecting its relevance in organic chemistry and material science. Users often inquire about its synthesis methods, physicochemical properties, and safety data. For instance, common queries include: "What is the melting point of Piperazine, 1-decyl-,hydrochloride (1:2)?" or "How is this compound used in pharmaceutical formulations?" These questions highlight the growing interest in its practical applications.

From an industrial perspective, Piperazine, 1-decyl-,hydrochloride (1:2) is explored for its role in corrosion inhibition and lubricant additives. Its long alkyl chain contributes to surface-active properties, which are beneficial in coatings and protective layers. Additionally, its compatibility with other organic solvents and polymers makes it a candidate for advanced material design, aligning with trends in sustainable chemistry and green manufacturing.

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To summarize, Piperazine, 1-decyl-,hydrochloride (1:2) (CAS No. 110027-41-3) is a multifaceted compound with significant potential across multiple disciplines. Its structural uniqueness and functional adaptability continue to inspire innovation, particularly in pharmaceutical research and industrial chemistry. As scientific advancements progress, this compound is likely to remain a focal point for studies aiming to harness its therapeutic and technological benefits.